Cas no 820980-07-2 (3-Pyrrolidinamine, N-cyclopentyl-N-[(2,4-difluorophenyl)methyl]-, (3S)-)

• Product Name: 3-Pyrrolidinamine, N-cyclopentyl-N-[(2,4-difluorophenyl)methyl]-, (3S)-
• CAS No: 820980-07-2
• MF: C₁₆H₂₂F₂N₂
• MW: 280.356091022491
• CID: 698826
• PubChem ID: 69058165
• Update Time: 2025-04-19

3-Pyrrolidinamine, N-cyclopentyl-N-[(2,4-difluorophenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, N-cyclopentyl-N-[(2,4-difluorophenyl)methyl]-, (3S)-
• (3S)-N-cyclopentyl-N-[(2,4-difluorophenyl)methyl]pyrrolidin-3-amine
• DTXSID80739624
• (S)-N-Cyclopentyl-N-(2,4-difluorobenzyl)pyrrolidin-3-amine
• SCHEMBL4477314
• 820980-07-2

• Inchi： 1S/C16H22F2N2/c17-13-6-5-12(16(18)9-13)11-20(14-3-1-2-4-14)15-7-8-19-10-15/h5-6,9,14-15,19H,1-4,7-8,10-11H2/t15-/m0/s1
• InChI Key： OWHWIWOPZNJDOG-HNNXBMFYSA-N
• SMILES： FC1C=C(C=CC=1CN([C@@H]1CNCC1)C1CCCC1)F

Computed Properties

• Exact Mass: 280.17510503g/mol
• Monoisotopic Mass: 280.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų